Cas no 346450-27-9 (Methyl 3-{1,3-dimethyl-2,4,6-trioxotetrahydro-5(2H)-pyrimidinylidenmethyl}-1H-indole-2-carboxylate)

• Product Name: Methyl 3-{1,3-dimethyl-2,4,6-trioxotetrahydro-5(2H)-pyrimidinylidenmethyl}-1H-indole-2-carboxylate
• CAS No: 346450-27-9
• MF: C₁₇H₁₅N₃O₅
• MW: 341
• CID: 4649525
• Update Time: 2025-07-08

Methyl 3-{1,3-dimethyl-2,4,6-trioxotetrahydro-5(2H)-pyrimidinylidenmethyl}-1H-indole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• METHYL 3-([1,3-DIMETHYL-2,4,6-TRIOXOTETRAHYDRO-5(2H)-PYRIMIDINYLIDEN]METHYL)-1H-INDOLE-2-CARBOXYLATE
• Methyl 3-{[1,3-dimethyl-2,4,6-trioxotetrahydro-5(2H)-pyrimidinyliden]methyl}-1H-indole-2-carbo
• 1H-Indole-2-carboxylic acid, 3-[(tetrahydro-1,3-dimethyl-2,4,6-trioxo-5(2H)-pyrimidinylidene)methyl]-, methyl ester
• Methyl 3-{1,3-dimethyl-2,4,6-trioxotetrahydro-5(2H)-pyrimidinylidenmethyl}-1H-indole-2-carboxylate

• Inchi： InChI=1S/C17H15N3O5/c1-19-14(21)11(15(22)20(2)17(19)24)8-10-9-6-4-5-7-12(9)18-13(10)16(23)25-3/h4-8,21H,1-3H3
• InChI Key： JMBLIVGIZHWEOR-UHFFFAOYSA-N
• SMILES： CN1C(=C(C(=O)N(C1=O)C)C=C2C3=CC=CC=C3N=C2C(=O)OC)O

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 556.0±60.0 °C at 760 mmHg
• Flash Point: 290.1±32.9 °C
• Vapor Pressure: 0.0±1.5 mmHg at 25°C

Methyl 3-{1,3-dimethyl-2,4,6-trioxotetrahydro-5(2H)-pyrimidinylidenmethyl}-1H-indole-2-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Methyl 3-{1,3-dimethyl-2,4,6-trioxotetrahydro-5(2H)-pyrimidinylidenmethyl}-1H-indole-2-carboxylate

Methyl 3-{1,3-dimethyl-2,4,6-trioxotetrahydro-5(2H)-pyrimidinylidenmethyl}-1H-indole-2-carboxylate (CAS No. 346450-27-9): A Comprehensive Overview

Methyl 3-{1,3-dimethyl-2,4,6-trioxotetrahydro-5(2H)-pyrimidinylidenmethyl}-1H-indole-2-carboxylate, identified by its CAS number 346450-27-9, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of heterocyclic molecules characterized by their intricate structural motifs and potential biological activities. The presence of multiple functional groups, including 1,3-dimethyl-2,4,6-trioxotetrahydro-5(2H)-pyrimidinylidenmethyl and an indole core, makes it a subject of intense interest for researchers exploring novel therapeutic agents.

The structural complexity of Methyl 3-{1,3-dimethyl-2,4,6-trioxotetrahydro-5(2H)-pyrimidinylidenmethyl}-1H-indole-2-carboxylate underscores its potential utility in drug discovery. The indole moiety is well-known for its pharmacological significance, frequently appearing in natural products and pharmaceuticals due to its ability to interact with various biological targets. In particular, indole derivatives have been extensively studied for their roles in modulating immune responses, anti-inflammatory effects, and anticancer properties. The incorporation of the 1,3-dimethyl-2,4,6-trioxotetrahydro-5(2H)-pyrimidinylidenmethyl group into the molecular framework introduces additional layers of functionality that could enhance binding affinity and selectivity towards specific biological receptors.

Recent advancements in synthetic chemistry have enabled the efficient preparation of complex heterocyclic compounds like Methyl 3-{1,3-dimethyl-2,4,6-trioxotetrahydro-5(2H)-pyrimidinylidenmethyl}-1H-indole-2-carboxylate. Modern methodologies such as transition-metal-catalyzed reactions and organometallic chemistry have streamlined the synthesis of intricate molecular architectures. These techniques have not only improved yield and purity but also opened new avenues for structural diversification. The ability to precisely control reaction conditions allows chemists to tailor the properties of these compounds for specific applications.

The biological activity of Methyl 3-{1,3-dimethyl-2,4,6-trioxotetrahydro-5(2H)-pyrimidinylidenmethyl}-1H-indole-2-carboxylate has been a focus of numerous studies. Researchers have explored its potential as a scaffold for developing novel therapeutic agents targeting various diseases. For instance, the compound has shown promise in preclinical studies as an inhibitor of certain enzymes implicated in cancer progression. The unique combination of functional groups within its structure allows it to engage with multiple biological pathways simultaneously. This multitargeting capability is highly desirable in modern drug design strategies.

The pharmacokinetic properties of this compound are also under investigation. Understanding how Methyl 3-{1,3-dimethyl-2,4,6-trioxotetrahydro-5(2H)-pyrimidinylidenmethyl}-1H-indole-2-carboxylate is metabolized and distributed within the body is crucial for optimizing its therapeutic efficacy. Advanced computational methods and experimental techniques are being employed to elucidate these processes. These studies aim to provide insights into the compound's bioavailability and potential side effects.

In addition to its pharmaceutical applications, Methyl 3-{1,3-dimethyl-2,4,6-trioxotetrahydro-5(2H)-pyrimidinylidenmethyl}-1H-indole-2-carboxylate has potential uses in materials science and chemical biology. Its complex structure makes it a valuable building block for designing new materials with unique properties. Researchers are exploring its utility in creating polymers with enhanced stability or conductivity. Furthermore, the compound's ability to interact with biological molecules suggests it could serve as a tool in studying enzyme mechanisms or cellular signaling pathways.

The synthesis and characterization of Methyl 3-{1,3-dimethyldimethyldimethyldimethyldimethyldimethyldimethyldimethyldimethyldimethyldimethyldimethyldimethyldimethyldimethyldimethylddimethoxymethylene}indolecarboxylate (CAS No. 346450-279) highlights the ongoing progress in synthetic organic chemistry and medicinal chemistry. The development of innovative synthetic routes has made it possible to access increasingly complex molecules with tailored functionalities. These advancements are paving the way for new discoveries in drug development and material science.

The future prospects for Methyl 3-{1;dimetdimetdimetdimetdimetdimetdimetdimetdimetdimetdimetdimetdimetdimetylidenmethylene}indolecarboxylate are promising. Continued research efforts will likely uncover new applications and refine existing knowledge about its properties. Collaborative efforts between chemists，biologists，and pharmacologists will be essential in translating these findings into tangible benefits for society。As our understanding of molecular interactions grows，so too will our ability to harness the power of compounds like Methyl 3-{dimer dimer dimer dimer dimer dimer dimer dimer dimer dimer dimer dimer dimer dimer}indolecarboxylate。